Cas no 1631179-25-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate
• CAS No: 1631179-25-3
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 6182536
• PubChem ID: 138971100
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate
• 1631179-25-3
• EN300-6516423

• Inchi： 1S/C19H23NO4/c1-2-3-4-5-6-7-8-9-14-17(21)24-20-18(22)15-12-10-11-13-16(15)19(20)23/h2,10-13H,1,3-9,14H2
• InChI Key： NRXNFEZPTZULDK-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC=C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl Undec-10-enoate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate, also known by its CAS number 1631179-25-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the context of polymer synthesis and biomedical applications.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl undec-10-enoate consists of a bicyclic framework with a conjugated enone system. This arrangement imparts exceptional electronic properties, making it a valuable component in the design of functional materials. Researchers have explored its ability to participate in electrocyclic reactions, which are critical in the synthesis of complex organic molecules. The compound's stability under thermal and photochemical conditions has also been extensively studied, revealing its potential for use in high-performance polymers.

In terms of synthesis, 1631179-25-3 is typically derived from a multi-step process involving the reaction of isoindole derivatives with unsaturated esters. This method ensures high purity and structural integrity, which are essential for its intended applications. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

The application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl undec-Ylenoate extends beyond traditional chemical synthesis. Its conjugated system makes it an ideal candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electronic conductivity and mechanical stability.

Beyond its technical applications, this compound has also garnered attention in the field of biotechnology. Researchers have investigated its potential as a precursor for bioactive molecules, particularly in drug delivery systems. Its ability to form stable complexes with biomolecules has opened new avenues for targeted therapy and diagnostic agents.

In conclusion, CAS 1631179 25 3, or 1,3-dioxo isoindole undecenoate, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and adaptability make it a valuable asset in both academic research and industrial production. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in shaping future technologies is expected to grow significantly.